Cas no 36727-93-2 (2-amino-3-(4-hydroxyphenyl)pentanedioic Acid)

2-amino-3-(4-hydroxyphenyl)pentanedioic Acid structure
36727-93-2 structure
Product name:2-amino-3-(4-hydroxyphenyl)pentanedioic Acid
CAS No:36727-93-2
MF:C11H13NO5
MW:239.22462
CID:921593
PubChem ID:319715

2-amino-3-(4-hydroxyphenyl)pentanedioic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3-(4-hydroxyphenyl)pentanedioic Acid
    • NSC-264861
    • DTXSID70957951
    • NSC-264862
    • NSC264861
    • NSC264862
    • 3-(4-Hydroxyphenyl)glutamic acid
    • 36727-93-2
    • 36727-86-3
    • Inchi: InChI=1S/C11H13NO5/c12-10(11(16)17)8(5-9(14)15)6-1-3-7(13)4-2-6/h1-4,8,10,13H,5,12H2,(H,14,15)(H,16,17)
    • InChI Key: FZUSJXHBGSKKBM-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC=C1C(CC(=O)O)C(C(=O)O)N)O

Computed Properties

  • Exact Mass: 239.07939
  • Monoisotopic Mass: 239.07937252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 121Ų
  • XLogP3: -2.5

Experimental Properties

  • PSA: 120.85
  • LogP: 1.06270

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